5-Iodo-2-methyl-1H-benzo[D]imidazole

• IUPAC Name: 6-iodo-2-methyl-1H-benzimidazole
• InChI: InChI=1S/C8H7IN2/c1-5-10-7-3-2-6(9)4-8(7)11-5/h2-4H,1H3,(H,10,11)
• InChI Key: NOGZXZDMMNTLAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=C(C=C2)I
• Molecular Formula: C8H7IN2
• DSSTOX Substance ID: DTXSID20347388
• Molecular Weight: 258.06 g/mol
• CAS RN: 2818-70-4

Description

5-Iodo-2-methyl-1H-benzo[D]imidazole is a derivative of benzimidazole, a heterocyclic aromatic organic compound. It is a white solid that appears in the form of tabular crystals.

Synthesis Analysis

The synthesis of imidazoles has seen significant advances recently. The process involves the formation of bonds during the creation of the imidazole, with an emphasis on the functional group compatibility of the process and the resultant substitution patterns around the ring. A novel protocol for the cyclization of amido-nitriles to form disubstituted imidazoles has been reported.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole is a base and can be deprotonated with stronger bases. It also serves as a ligand in coordination chemistry. Recent research on the synthesis of imidazoles has focused on methods that form one of the heterocycle’s core bonds.

Scientific Research Applications

Antibacterial Activity

. They could potentially be used in the development of new antibacterial drugs.

Antimycobacterial Activity

. This suggests that “5-Iodo-2-methyl-1H-benzo[D]imidazole” could potentially be used in the treatment of diseases caused by mycobacteria, such as tuberculosis.

Anti-inflammatory Activity

. This suggests potential applications in the treatment of inflammatory diseases.

Antitumor Activity

. This suggests potential applications in cancer therapy.

Antidiabetic Activity

. This suggests potential applications in the treatment of diabetes.

Antiallergic Activity

. This suggests potential applications in the treatment of allergic reactions.

Antipyretic Activity

. This suggests potential applications in the treatment of fever.

Antiviral Activity

. This suggests potential applications in the treatment of viral infections.

Mechanism of Action

Target of Action

It’s known that imidazole derivatives have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with various biological targets due to their versatile chemical structure .

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

It’s known that imidazole derivatives are highly soluble in water and other polar solvents, which may influence their bioavailability .

Result of Action

Imidazole derivatives are known to have a broad range of biological activities, which suggests they can induce various molecular and cellular effects .

Action Environment

It’s known that imidazole derivatives should be stored in a dark place, sealed in dry, at room temperature , which suggests that light, moisture, and temperature may affect their stability.

Safety and Hazards

5-Iodo-2-methyl-1H-benzo[D]imidazole is harmful by inhalation, in contact with skin, and if swallowed. It may cause skin irritation, an allergic skin reaction, and respiratory irritation.

Future Directions

Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications. Despite recent advances, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. This is due to the preponderance of applications to which this important heterocycle is being deployed.